4-[5-(4-nitrophenoxy)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl]phenyl acetate

• Molecular Formula: C22H14N2O7
• Molecular Weight: 418.4 g/mol
• IUPAC Name: [4-[5-(4-nitrophenoxy)-1,3-dioxoisoindol-2-yl]phenyl] acetate
• InChI: InChI=1S/C22H14N2O7/c1-13(25)30-16-6-2-14(3-7-16)23-21(26)19-11-10-18(12-20(19)22(23)27)31-17-8-4-15(5-9-17)24(28)29/h2-12H,1H3
• InChI Key: FDTACVKEVCPNFH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)OC4=CC=C(C=C4)[N+](=O)[O-]

Description

4-[5-(4-NITROPHENOXY)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL]PHENYL ACETATE is a complex organic compound that belongs to the class of nitrophenyl derivatives. This compound is characterized by the presence of a nitrophenoxy group attached to a dihydroisoindole moiety, which is further connected to a phenyl acetate group. The unique structure of this compound makes it a subject of interest in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[5-(4-NITROPHENOXY)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL]PHENYL ACETATE typically involves a multi-step process. One common method includes the following steps:

Nitration of Phenol: The initial step involves the nitration of phenol using dilute nitric acid at room temperature to produce 4-nitrophenol.

Formation of 4-Nitrophenoxybenzene: The 4-nitrophenol is then reacted with an appropriate halogenated benzene derivative to form 4-nitrophenoxybenzene.

Cyclization: The 4-nitrophenoxybenzene undergoes cyclization with phthalic anhydride to form the dihydroisoindole moiety.

Acetylation: Finally, the dihydroisoindole derivative is acetylated using acetic anhydride to yield 4-[5-(4-NITROPHENOXY)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL]PHENYL ACETATE.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-yield catalysts, and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-[5-(4-NITROPHENOXY)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL]PHENYL ACETATE can undergo various chemical reactions, including:

Oxidation: The nitrophenoxy group can be oxidized to form corresponding nitro derivatives.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The acetate group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as hydrogen gas (H₂) with palladium on carbon (Pd/C) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like hydroxide ions (OH⁻) or amines (NH₂) can be used for substitution reactions.

Major Products

Oxidation: Formation of nitro derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of various substituted phenyl acetate derivatives.

Scientific Research Applications

4-[5-(4-NITROPHENOXY)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL]PHENYL ACETATE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antimicrobial and antiparasitic agent.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of polymers, coatings, and adhesives due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-[5-(4-NITROPHENOXY)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL]PHENYL ACETATE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes involved in oxidative stress and inflammation, such as protoporphyrinogen oxidase (Protox).

Pathways Involved: It inhibits the activity of Protox, leading to the accumulation of protoporphyrin IX, which generates reactive oxygen species (ROS) and induces cell death in target organisms.

Comparison with Similar Compounds

Similar Compounds

4-Nitrophenol: A simpler nitrophenyl derivative used as a precursor in various chemical syntheses.

4-Nitrophenoxybenzene: A related compound with similar structural features but lacking the dihydroisoindole and acetate groups.

Nitroscanate: An anthelmintic drug structurally related to nitrophenyl derivatives.

Uniqueness

4-[5-(4-NITROPHENOXY)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL]PHENYL ACETATE is unique due to its combination of a nitrophenoxy group, a dihydroisoindole moiety, and a phenyl acetate group. This unique structure imparts specific chemical and biological properties that are not observed in simpler nitrophenyl derivatives.